3-Hydroxy-2-methyl-1-(phenylmethyl)-4-pyridinone
Overview
Description
3-hydroxy-2-methyl-1-(phenylmethyl)-4-pyridinone is a member of methylpyridines.
Scientific Research Applications
Structural and Physical Studies
- Nelson, Karpishin, Rettig, and Orvig (1988) conducted physical and structural studies on a series of 3-hydroxy-2-methyl-4(1H)-pyridinones, including crystal X-ray diffraction analyses. These studies provide foundational knowledge about the chemical structure and physical properties of such compounds (Nelson et al., 1988).
Complexation with Metal Ions
- Zhang, Rettig, and Orvig (1991) explored the formation of complexes between 1-aryl-3-hydroxy-2-methyl-4-pyridinones and aluminum, gallium, and indium, showing the potential of these compounds in metal ion coordination (Zhang et al., 1991).
- Clevette, Nelson, Nordin, Orvig, and Sjoeberg (1989) characterized complexes of 3-hydroxy-2-methyl-4-pyridinones with aluminium(III) through potentiometric titration, highlighting the compound's chelating abilities (Clevette et al., 1989).
Potential Therapeutic Applications
- Scott, Telpoukhovskaia, Rodríguez-Rodríguez, Merkel, Bowen, Page, Green, Storr, Thomas, Allen, Lockman, Patrick, Adam, and Orvig (2011) investigated N-Aryl-substituted 3-(β-D-glucopyranosyloxy)-2-methyl-4(1H)-pyridinones as potential therapeutic agents for Alzheimer's disease. Their study focused on these compounds' ability to interact with metal ions in the context of neurodegenerative diseases (Scott et al., 2011).
Synthesis and Derivatives for Various Applications
- Liu, Miller, and Bruenger (1995) discussed the synthesis of lipophilic 3-hydroxy-2-methyl-4-pyridinone derivatives, illustrating the compound's versatility and potential for various chemical applications (Liu et al., 1995).
properties
IUPAC Name |
1-benzyl-3-hydroxy-2-methylpyridin-4-one |
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InChI |
InChI=1S/C13H13NO2/c1-10-13(16)12(15)7-8-14(10)9-11-5-3-2-4-6-11/h2-8,16H,9H2,1H3 |
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InChI Key |
DJXFYXVBMAAEKZ-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=C(C(=O)C=CN1CC2=CC=CC=C2)O |
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Molecular Formula |
C13H13NO2 |
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DSSTOX Substance ID |
DTXSID701219316 |
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| Record name | 3-Hydroxy-2-methyl-1-(phenylmethyl)-4(1H)-pyridinone | |
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Molecular Weight |
215.25 g/mol |
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CAS RN |
30652-22-3 |
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| Record name | 3-Hydroxy-2-methyl-1-(phenylmethyl)-4(1H)-pyridinone | |
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| Record name | 3-Hydroxy-2-methyl-1-(phenylmethyl)-4(1H)-pyridinone | |
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